Hydrogen adsorption and diffusion through a two dimensional sheet of lithium: a first principles study†
Physical Chemistry Chemical Physics Pub Date: 2023-05-04 DOI: 10.1039/D2CP05285G
Abstract
Two-dimensional (2D) materials have shown promise as highly selective, ultrathin membranes to transport ions, and atomic and subatomic particles. They have also been regarded as potential hydrogen storage candidates due to their chemical stability and high specific surface area. However, most of these studies have been carried out with semiconducting 2D materials. With recent explorations towards the existence and stability of 2D metals, we explore the hydrogen adsorption and diffusion through a 2D metallic sheet of lithium. We report that in the lowest energy metallic configuration, the sheet is predicted to crystallize in a highly buckled honeycomb structure. We calculate the adsorption energy for the diffusion of hydrogen on various high symmetry sites in the lattice, and find that adsorption is energetically favoured. We study the minimum energy pathways for diffusion through the sheet and find that the lowest energy barriers exist for tunneling through the honeycomb ring. Our results would be of direct technological relevance to the applications of 2D metallic nanostructures as membranes for selective transport or towards storage.
Recommended Literature
- [1] Dynamics due to combined buoyancy- and Marangoni-driven convective flows around autocatalytic fronts
- [2] 6. isoTaxiresinol (3′-demethylisolariciresinol), a new lignan extracted from the heartwood of the English yew, Taxus baccata
- [3] A kinetic study of ferrocenium cation decomposition utilizing an integrated electrochemical methodology composed of cyclic voltammetry and amperometry†
- [4] Interface-mediated formation of basic cobalt carbonate/polyethyleneimine composite microscrolls by strain-induced self-rolling†
- [5] Multicomponent polymerization: development of a one-pot synthetic route to functional polymers using diyne, N-sulfonyl azide and water/ethanol as reactants†
- [6] Flexible PANI/SWCNT thermoelectric films with ultrahigh electrical conductivity†
- [7] Selectivity and efficiency measurements in high-performance liquid chromatography using micellar hexadecyltrimethylammonium bromide in the mobile phase
- [8] Highly diastereoselective crystallization-induced asymmetric transformation of 1,3-disubstituted-tetrahydro-β-carbolines in water†
- [9] Refining the model to design α-chymotrypsin superactivators: the role of the binding mode of quaternary ammonium salts†
- [10] 34. Experiments on the substitution behaviour of the silicon chlorobromides
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
Benzenesulfonamide,N,N-diethyl-
CAS no.: 1709-50-8
